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Compound of Interest

Compound Name:
1,1-Bis[4-

(dimethylamino)phenyl]thiourea

Cat. No.: B084987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thiourea and its derivatives are versatile reagents in analytical chemistry, particularly for the

spectrophotometric determination of various metal ions. These compounds act as chromogenic

agents, forming stable, colored complexes with metal ions in solution, allowing for their

quantification using spectrophotometry. The sulfur and nitrogen atoms in the thiourea molecule

serve as effective donor atoms for complexation with a range of metal ions. This document

provides detailed application notes and experimental protocols for the spectrophotometric

determination of Bismuth (Bi), Ruthenium (Ru), and Osmium (Os) using thiourea-based

reagents.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of selected metal ions using thiourea and its derivatives. This data is essential for

method selection and validation.
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Metal
Ion

Reagent
Wavele
ngth
(λmax)

Beer's
Law
Range

Molar
Absorpt
ivity (L
mol⁻¹
cm⁻¹)

Sandell'
s
Sensitiv
ity (µg
cm⁻²)

Detectio
n Limit

Referen
ce

Bismuth

(III)

Thiourea

&

Bromide

375 nm

1.00x10⁻

⁹ -

1.50x10⁻

⁷ mol L⁻¹

- -

8.00x10⁻

¹⁰ mol

L⁻¹

[1]

Bismuth

(III)

Thiourea

&

Perchlora

te

472 nm - 1.07x10⁴ - - [2]

Rutheniu

m (III)

p-

methylph

enyl

thiourea

600 nm
Up to 40

µg mL⁻¹
2.31x10³ 0.044

0.11 µg

mL⁻¹
[3][4]

Palladiu

m (II)

o-

methylph

enyl

thiourea

325 nm
Up to 15

µg mL⁻¹
3.38x10³ 0.031 - [5]

Osmium

(VIII)
Thiourea - - - - - [6][7]

Experimental Protocols
Spectrophotometric Determination of Bismuth (III) using
Thiourea
This protocol is based on the formation of a yellow, water-soluble complex between Bismuth

(III) and thiourea in an acidic medium.[2]

a. Reagent Preparation:
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Standard Bismuth (III) Solution (1000 ppm): Dissolve a precisely weighed amount of bismuth

nitrate pentahydrate in dilute nitric acid and make up to a known volume with deionized

water.

Thiourea Solution (10% w/v): Dissolve 10 g of thiourea in 100 mL of deionized water.

Perchloric Acid (HClO₄): Use a concentrated solution (e.g., 70%).

b. Sample Preparation:

For water samples, acidify with nitric acid to prevent precipitation of bismuth salts.

For solid samples, perform acid digestion to bring the bismuth into solution. The final solution

should be acidic.

c. Spectrophotometric Procedure:

Pipette an aliquot of the sample solution containing bismuth into a 25 mL volumetric flask.

Add 5 mL of the 10% thiourea solution.

Add a sufficient amount of perchloric acid to maintain an acidic medium.

Dilute to the mark with deionized water and mix thoroughly.

Allow the color to develop for approximately 10 minutes.

Measure the absorbance of the yellow complex at its λmax (around 472 nm) against a

reagent blank prepared in the same manner but without the bismuth sample.[2]

Construct a calibration curve by preparing a series of standard bismuth solutions of known

concentrations and measuring their absorbance.

Determine the concentration of bismuth in the sample from the calibration curve.

Spectrophotometric Determination of Ruthenium (III)
using p-Methylphenyl Thiourea (PMPT)
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This method involves the solvent extraction of the Ruthenium (III)-PMPT complex.[3][4]

a. Reagent Preparation:

Standard Ruthenium (III) Solution (100 µg mL⁻¹): Prepare by dissolving a standard salt of

ruthenium (III) in dilute hydrochloric acid.

p-Methylphenyl Thiourea (PMPT) Solution (0.02 mol L⁻¹): Dissolve the required amount of

PMPT in ethanol.[4]

Chloroform: Use analytical grade chloroform for extraction.

b. Sample Preparation:

Adjust the acidity of the sample solution containing ruthenium. The complex formation is

typically carried out in an acidic medium.[3]

c. Spectrophotometric Procedure:

Take an aliquot of the ruthenium (III) sample solution in a separatory funnel.

Add the PMPT solution and adjust the acidity as required.

Add a known volume of chloroform and shake vigorously for a few minutes to extract the

Ru(III)-PMPT complex.

Allow the layers to separate and collect the organic phase containing the colored complex.

Measure the absorbance of the organic phase at 600 nm against a reagent blank.[3][4]

Prepare a calibration curve using standard ruthenium solutions and determine the

concentration of the unknown sample.

Spectrophotometric Determination of Osmium (VIII) with
Thiourea
This protocol is based on the formation of a red complex between Osmium (VIII) and thiourea

in an acidic medium.[6][7]
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a. Reagent Preparation:

Standard Osmium (VIII) Solution: Prepare a stock solution by dissolving osmium tetroxide

(OsO₄) in a dilute solution of sodium hydroxide. Acidify with hydrochloric acid as needed

before use.[6]

Thiourea Solution (1% w/v): Dissolve 1 g of thiourea in 100 mL of deionized water.

Hydrochloric Acid (HCl): Use a suitable concentration to maintain an acidic environment.

b. Sample Preparation:

Samples containing osmium should be in an acidic solution. For samples where osmium

might be volatile (as OsO₄), care must be taken during preparation. The addition of thiourea

can also help stabilize osmium in solution.[8][9]

c. Spectrophotometric Procedure:

To a suitable aliquot of the sample solution in a volumetric flask, add the thiourea solution.

Adjust the acidity with hydrochloric acid.

Heat the solution in a water bath to facilitate the formation of the red [Os(thio)₆]³⁺ complex.[6]

Cool the solution to room temperature and dilute to the mark with deionized water.

Measure the absorbance of the red-colored solution at its λmax against a reagent blank.

Quantify the osmium concentration by comparing the absorbance with a calibration curve

prepared from osmium standards.

Visualizations
Experimental Workflow
The following diagram illustrates a typical experimental workflow for the spectrophotometric

determination of a metal ion using a thiourea-based reagent.
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Caption: General workflow for spectrophotometric metal ion analysis.

Complex Formation Reaction
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This diagram illustrates the complexation reaction between a metal ion (Mⁿ⁺) and thiourea,

which is the basis for the spectrophotometric analysis.
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Click to download full resolution via product page

Caption: Reaction of a metal ion with thiourea to form a colored complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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